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Compound of Interest

Compound Name: (2-lodoethyl)benzene

cat. No.: B101923

An In-depth Technical Guide to the Physical Properties of (2-lodoethyl)benzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of (2-
lodoethyl)benzene. The information is curated for researchers, scientists, and professionals in
drug development who utilize this compound in their work. This document presents quantitative
data in structured tables, details relevant experimental protocols, and includes visualizations to
illustrate key processes and relationships.

Core Physical and Chemical Properties

(2-lodoethyl)benzene, also known as phenethyl iodide, is a colorless to red-brown liquid
organic compound.[1][2][3][4] It is a halogenated hydrocarbon that serves as a valuable starting
reagent in various organic syntheses.[2]

Table 1: Chemical Identification of (2-lodoethyl)benzene
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Identifier Value
CAS Number 17376-04-4[1][2][3][5][6]
Molecular Formula CsHol[1][3][71[8]
Molecular Weight 232.06 g/mol [9][10][11]
Phenethyl iodide, 2-Phenylethyl iodide, (2-
Synonyms
lodoethyl)benzene[1][3][6][8]
KVTHPKXDLVYNCH-UHFFFAQOYSA-N[2][5][8]
InChl Key
[9]
SMILES ICCclcccecl[5][9]

Table 2: Key Physical Properties of (2-lodoethyl)benzene

Property Value Conditions

Colorless to red-brown liquid[2]

Appearance Ambient
[3]14]

Boiling Point 122-123 °C[1][2][3][5]1[7] at 13 mmHg

Melting Point -2 °CJ[3]

Density 1.603 g/mL[1][3][5][7] at 25 °C

Refractive Index 1.601[1][5][7] at 20 °C

Solubility Insoluble in water[4]

Flash Point 230 °F (110 °Q)[3]

Experimental Protocols

The determination of the physical properties of organic compounds like (2-lodoethyl)benzene
follows established laboratory procedures. Below are generalized methodologies for key
experiments.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.guidechem.com/dictionary/en/17376-04-4.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0697914.htm
https://www.alfa-chemistry.com/cas_17376-04-4.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/380490
https://www.tcichemicals.com/CH/en/p/I0521
https://www.guidechem.com/dictionary/en/17376-04-4.html
https://www.alfa-chemistry.com/cas_17376-04-4.htm
https://www.chemsynthesis.com/base/chemical-structure-24626.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C17376044&Mask=200
http://www.stenutz.eu/chem/solv6.php?name=2-phenylethyl+iodide
https://www.chemeo.com/cid/57-288-0/Benzene-2-iodoethyl
https://pubchem.ncbi.nlm.nih.gov/compound/28503
https://www.guidechem.com/dictionary/en/17376-04-4.html
https://www.alfa-chemistry.com/cas_17376-04-4.htm
https://www.tcichemicals.com/CH/en/p/I0521
https://webbook.nist.gov/cgi/cbook.cgi?ID=C17376044&Mask=200
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0697914.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/380490
https://webbook.nist.gov/cgi/cbook.cgi?ID=C17376044&Mask=200
http://www.stenutz.eu/chem/solv6.php?name=2-phenylethyl+iodide
https://www.sigmaaldrich.com/JP/ja/product/aldrich/380490
http://www.stenutz.eu/chem/solv6.php?name=2-phenylethyl+iodide
https://www.benchchem.com/product/b101923?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0697914.htm
https://www.alfa-chemistry.com/cas_17376-04-4.htm
https://www.spectrumchemical.com/cas/17376-04-4
https://www.guidechem.com/dictionary/en/17376-04-4.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0697914.htm
https://www.alfa-chemistry.com/cas_17376-04-4.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/380490
https://www.chemsynthesis.com/base/chemical-structure-24626.html
https://www.alfa-chemistry.com/cas_17376-04-4.htm
https://www.guidechem.com/dictionary/en/17376-04-4.html
https://www.alfa-chemistry.com/cas_17376-04-4.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/380490
https://www.chemsynthesis.com/base/chemical-structure-24626.html
https://www.guidechem.com/dictionary/en/17376-04-4.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/380490
https://www.chemsynthesis.com/base/chemical-structure-24626.html
https://www.spectrumchemical.com/cas/17376-04-4
https://www.alfa-chemistry.com/cas_17376-04-4.htm
https://www.benchchem.com/product/b101923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Determination of Boiling Point by Simple Distillation
The boiling point of a liquid is a crucial physical constant for its identification and purity
assessment.[12]

Methodology:

o Apparatus Setup: A simple distillation apparatus is assembled, typically consisting of a
round-bottom flask, a heating mantle, a distillation head with a thermometer, a condenser,
and a receiving flask.[12]

o Sample Preparation: A known volume of (2-lodoethyl)benzene is placed in the round-
bottom flask along with boiling chips to ensure smooth boiling.

o Heating: The flask is gently heated. As the liquid boils, the vapor rises and surrounds the
thermometer bulb.

o Temperature Reading: The temperature is recorded when the vapor temperature stabilizes,
indicating the boiling point of the substance.[12] The pressure at which the boiling point is
measured must also be recorded, as boiling point is pressure-dependent.

Determination of Density

Density is a fundamental physical property that relates the mass of a substance to its volume.
Methodology:

o Mass Measurement: An empty, clean, and dry pycnometer (specific gravity bottle) is
accurately weighed.

» Volume Measurement: The pycnometer is filled with distilled water of a known temperature
and weighed again to determine the mass of the water. The volume of the pycnometer can
be calculated using the known density of water at that temperature.

o Sample Measurement: The pychometer is emptied, dried, and filled with (2-
lodoethyl)benzene. It is then weighed to determine the mass of the sample.
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o Calculation: The density is calculated by dividing the mass of the (2-lodoethyl)benzene by
the volume of the pycnometer.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a substance. It is a characteristic property of a substance.

Methodology:

Instrument Calibration: An Abbe refractometer is calibrated using a standard liquid with a
known refractive index.

o Sample Application: A few drops of (2-lodoethyl)benzene are placed on the prism of the
refractometer.

o Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the controls until the dividing line between the light and dark fields
is sharp and centered on the crosshairs.

o Reading: The refractive index is read directly from the instrument's scale. The temperature at
which the measurement is taken is also recorded.

Visualizations
General Workflow for Physical Property Determination

The following diagram illustrates a typical workflow for the determination of the key physical
properties of a liquid organic compound such as (2-lodoethyl)benzene.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b101923?utm_src=pdf-body
https://www.benchchem.com/product/b101923?utm_src=pdf-body
https://www.benchchem.com/product/b101923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Obtain pure sample of
(2-lodoethyl)benzene

/ Property rvdleasuremer\

Determine Boiling Point Determine Density Determine Refractive Index
(Simple Distillation) (Pycnometry) (Refractometry)

\i)ata AnalysisA/
y

Record and Tabulate Data

Compare with Literature Values

Click to download full resolution via product page

Caption: Workflow for Determining Physical Properties.

Synthetic Utility of (2-lodoethyl)benzene

While no specific biological signaling pathways involving (2-lodoethyl)benzene were identified,
its utility as a synthetic precursor is well-established. For instance, it is used in the preparation
of various organic-inorganic hybrid compounds.[2] The following diagram illustrates a
generalized synthetic pathway where (2-lodoethyl)benzene is a key reactant.
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Caption: Generalized Synthetic Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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